Cas no 1256360-10-7 (1-(Ethylsulfonyl)pyrrole-3-boronic acid, pinacol ester)

• Product Name: 1-(Ethylsulfonyl)pyrrole-3-boronic acid, pinacol ester
• CAS No: 1256360-10-7
• MF: C₁₂H₂₀BNO₄S
• MW: 285.167502403259
• MDL: MFCD16036149
• CID: 2193908
• PubChem ID: 53217231
• Update Time: 2025-10-29

1-(Ethylsulfonyl)pyrrole-3-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-(Ethylsulfonyl)pyrrole-3-boronic acid pinacol ester
• 1-ethylsulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole
• K-1877
• AKOS025293801
• AT17116
• 1-(Ethylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
• 1-(ethylsulfonyl)pyrrole-3-boronic acid, pinacol ester
• DB-362993
• MFCD16036149
• CS-0176729
• 1-(ethanesulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
• 1H-Pyrrole, 1-(ethylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• BS-19924
• 1256360-10-7
• SB64008
• 1-(ETHANESULFONYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRROLE
• 1-(Ethylsulfonyl)pyrrole-3-boronic acid, pinacol ester

• MDL： MFCD16036149
• Inchi： 1S/C12H20BNO4S/c1-6-19(15,16)14-8-7-10(9-14)13-17-11(2,3)12(4,5)18-13/h7-9H,6H2,1-5H3
• InChI Key： MIFWZDZTMHOMRV-UHFFFAOYSA-N
• SMILES： S(CC)(N1C=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

• Exact Mass: 285.12100
• Monoisotopic Mass: 285.1206095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• PSA: 65.91000
• LogP: 2.06590

Additional information on 1-(Ethylsulfonyl)pyrrole-3-boronic acid, pinacol ester

1-(Ethylsulfonyl)pyrrole-3-boronic acid, pinacol ester (CAS No. 1256360-10-7): A Versatile Boronic Acid Derivative for Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 1-(Ethylsulfonyl)pyrrole-3-boronic acid, pinacol ester (CAS No. 1256360-10-7) has emerged as a valuable building block for synthetic applications. This boronic acid derivative combines the unique reactivity of the pyrrole ring with the versatility of boronic ester functionality, making it particularly useful in Suzuki-Miyaura cross-coupling reactions and other transition-metal catalyzed processes.

The molecular structure features an ethylsulfonyl group at the 1-position and a pinacol-protected boronic ester at the 3-position of the pyrrole core. This strategic arrangement offers both stability and reactivity, addressing common challenges in handling sensitive heterocyclic boronic acids. The pinacol ester protection enhances the compound's shelf life while maintaining sufficient reactivity for various transformations.

Recent advances in pharmaceutical research have increased demand for specialized boron-containing compounds, with 1-(Ethylsulfonyl)pyrrole-3-boronic acid, pinacol ester finding applications in the synthesis of potential drug candidates. Its unique structure makes it particularly valuable for creating heterocyclic scaffolds that are prevalent in many biologically active molecules. Researchers are exploring its use in developing novel kinase inhibitors and enzyme modulators.

From a synthetic chemistry perspective, this compound demonstrates excellent compatibility with various palladium-catalyzed coupling reactions. The ethylsulfonyl group serves as both an electron-withdrawing moiety and a potential leaving group, enabling diverse functionalization strategies. Many synthetic chemists are investigating its use in constructing complex polycyclic aromatic systems through sequential coupling reactions.

The growing interest in boron chemistry and organoboron reagents has positioned 1-(Ethylsulfonyl)pyrrole-3-boronic acid, pinacol ester as a compound of significant research value. Its applications extend beyond medicinal chemistry into materials science, where researchers are exploring its potential in creating organic electronic materials and conjugated polymers with unique optoelectronic properties.

Handling and storage recommendations for this compound emphasize protection from moisture and oxygen to maintain its stability. Standard procedures for air-sensitive reagents should be followed, including storage under inert atmosphere and use of anhydrous solvents for reactions. The pinacol protection significantly improves handling characteristics compared to the free boronic acid form.

Analytical characterization of 1-(Ethylsulfonyl)pyrrole-3-boronic acid, pinacol ester typically involves NMR spectroscopy (particularly ¹¹B and ¹³C NMR), mass spectrometry, and HPLC analysis for purity assessment. These techniques confirm both the identity and quality of the material, which is crucial for reproducible results in synthetic applications.

The commercial availability of this specialized boronic ester has facilitated its adoption in various research programs. Suppliers typically offer it in research quantities with certificates of analysis, supporting its use in both academic and industrial settings. Current market trends show increasing demand for such functionalized boronic acid derivatives as tools for drug discovery and materials development.

Future research directions for 1-(Ethylsulfonyl)pyrrole-3-boronic acid, pinacol ester may explore its potential in click chemistry applications or as a component in metal-organic frameworks (MOFs). The unique combination of structural features in this molecule continues to inspire innovative applications across multiple chemistry disciplines.

For researchers working with this compound, proper safety precautions should be observed, including the use of personal protective equipment and appropriate ventilation. While not classified as highly hazardous, standard laboratory safety protocols for handling organic chemicals should always be followed when working with 1-(Ethylsulfonyl)pyrrole-3-boronic acid, pinacol ester or any other chemical reagent.

The synthesis and applications of 1-(Ethylsulfonyl)pyrrole-3-boronic acid, pinacol ester represent an active area of research in modern organic chemistry. Its versatility as a building block continues to be explored in various contexts, from medicinal chemistry to materials science, making it a valuable addition to the synthetic chemist's toolbox.